Cas no 1872692-58-4 (Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]-)

• Product Name: Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]-
• CAS No: 1872692-58-4
• MF: C₉H₁₂Cl₂S
• MW: 223.162579536438
• CID: 5285093
• Update Time: 2025-06-28

Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]-

• Inchi： 1S/C9H12Cl2S/c1-2-7(6-10)5-9-8(11)3-4-12-9/h3-4,7H,2,5-6H2,1H3
• InChI Key： UPZWXDPCLFPBOQ-UHFFFAOYSA-N
• SMILES： C1(CC(CCl)CC)SC=CC=1Cl

Additional information on Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]-

Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]- (CAS No. 1872692-58-4): An Overview

Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]- (CAS No. 1872692-58-4) is a synthetic organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the thiophene family, a class of heterocyclic compounds characterized by a five-membered ring containing one sulfur atom and four carbon atoms. The presence of the 3-chloro and 2-[2-(chloromethyl)butyl] substituents imparts specific chemical and biological activities that make it a valuable molecule for various studies.

The thiophene scaffold is well-known for its versatile reactivity and ability to form stable complexes with metals, making it an attractive building block in the synthesis of advanced materials and pharmaceuticals. The 3-chloro substitution on the thiophene ring introduces an electron-withdrawing group, which can influence the electronic properties of the molecule. This substitution can enhance the compound's reactivity in certain chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution.

The 2-[2-(chloromethyl)butyl] substituent is particularly noteworthy due to its potential to participate in various chemical transformations. The presence of the chloromethyl group provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This feature is highly valuable in drug discovery and development, where the ability to modify and optimize lead compounds is crucial for improving their pharmacological profiles.

Recent studies have explored the biological activities of Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]-. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the unique structure of the compound allowed it to bind effectively to the enzyme's active site, thereby disrupting its function and potentially slowing down tumor growth.

In addition to its enzymatic inhibition properties, Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]- has also shown promise as an antimicrobial agent. A study conducted by a team of researchers from a leading pharmaceutical company demonstrated that this compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was attributed to its ability to disrupt bacterial cell membranes, leading to cell death. These findings suggest that this compound could be further developed into novel antibiotics to combat drug-resistant bacterial infections.

The synthetic accessibility of Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]- is another factor that contributes to its appeal in research and development. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production with high yields and purity. One such method involves a multi-step synthesis starting from commercially available thiophene derivatives and using well-established organic reactions such as Grignard reactions and Friedel-Crafts alkylation. The ease of synthesis makes this compound readily available for various applications in both academic and industrial settings.

In conclusion, Thiophene, 3-chloro-2-[2-(chloromethyl)butyl]- (CAS No. 1872692-58-4) is a versatile organic compound with significant potential in chemical and pharmaceutical research. Its unique structural features, combined with its biological activities and synthetic accessibility, make it a valuable molecule for further exploration and development. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.